molecular formula C13H18O2 B8478577 2-Acetyl-4-tert-butylanisole

2-Acetyl-4-tert-butylanisole

Cat. No.: B8478577
M. Wt: 206.28 g/mol
InChI Key: VBSJIZDKAQRPGY-UHFFFAOYSA-N
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Description

2-Acetyl-4-tert-butylanisole is a useful research compound. Its molecular formula is C13H18O2 and its molecular weight is 206.28 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C13H18O2

Molecular Weight

206.28 g/mol

IUPAC Name

1-(5-tert-butyl-2-methoxyphenyl)ethanone

InChI

InChI=1S/C13H18O2/c1-9(14)11-8-10(13(2,3)4)6-7-12(11)15-5/h6-8H,1-5H3

InChI Key

VBSJIZDKAQRPGY-UHFFFAOYSA-N

Canonical SMILES

CC(=O)C1=C(C=CC(=C1)C(C)(C)C)OC

Origin of Product

United States

Synthesis routes and methods

Procedure details

To 7.40 g of aluminum chloride suspended in 100 ml of methylene chloride were added, under nitrogen, 8.20 g of 4-tert-butylanisole (prepared in Reference Example 1) dissolved in 50 ml of methylene chloride at 0° C. followed by dropwise addition of 3.92 ml of acetyl chloride dissolved in 50 ml of methylene chloride at the same temperature. The mixture was stirred at 20° C. for 30 minutes. The reaction mixture was concentrated at reduced pressure and poured into 200 ml of ice-water and extracted with diethyl ether. The extract was washed with water and saturated brine successively, dried over magnesium sulfate anhydride and concentrated at reduced pressure. The residue was chromatographed on silica gel column using a mixed solvent of methylene chloride and cyclohexane (1:2) as an eluting agent to give 5.30 g of the title compound and 3.79 g of 2-acetyl-4-tert-butylanisole. The physical properties of each compound are as follows.
Quantity
7.4 g
Type
reactant
Reaction Step One
Quantity
8.2 g
Type
reactant
Reaction Step Two
Quantity
50 mL
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solvent
Reaction Step Two
Quantity
3.92 mL
Type
reactant
Reaction Step Three
Quantity
100 mL
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solvent
Reaction Step Four
Quantity
50 mL
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solvent
Reaction Step Five

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